Echinocandin B is a lipopeptide antifungal agent belonging to the echinocandin class, derived from the fungus Aspergillus nidulans. It exhibits potent activity against Candida and Aspergillus species by non-competitively inhibiting β-(1,3)-D-glucan synthase, a critical enzyme for fungal cell wall synthesis. Its mechanism of action ensures minimal cross-resistance with other antifungal classes, making it a valuable candidate for treating invasive fungal infections. Echinocandin B serves as a precursor for semisynthetic derivatives like caspofungin, which are clinically utilized due to enhanced stability and efficacy. Its broad-spectrum antifungal properties and targeted mode of action underscore its significance in antifungal research and development.
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood
Energy Environ. Sci., 2018,11, 2784-2812